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Compound of Interest

Compound Name: Aldoxorubicin Hydrochloride

Cat. No.: B10815357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aldoxorubicin hydrochloride is a prodrug of the widely used chemotherapeutic agent

doxorubicin. It is designed to selectively target tumor tissue by binding to serum albumin and

releasing doxorubicin in the acidic microenvironment of tumors. This targeted delivery

mechanism aims to enhance efficacy while mitigating the systemic toxicity, particularly the

cardiotoxicity, associated with conventional doxorubicin. For in vitro studies, Dimethyl Sulfoxide

(DMSO) is a common solvent for dissolving aldoxorubicin hydrochloride. These application

notes provide detailed information on its solubility, stability, and protocols for its use in cell-

based assays.

Physicochemical and Solubility Data
Aldoxorubicin hydrochloride is supplied as a solid and requires dissolution in a suitable

solvent for in vitro applications. DMSO is a recommended solvent due to the compound's high

solubility.
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Parameter Value Source

Synonyms
INNO-206, DOXO-EMCH, MC-

DOXHZN
[1][2][3]

CAS Number 1361644-26-9 [1]

Molecular Formula C₃₇H₄₂N₄O₁₃ • HCl [2]

Formula Weight 787.2 g/mol (as HCl salt) [2]

Solubility in DMSO ≥ 50 mg/mL (≥ 66.60 mM) [1]

Appearance Solid [2]

Note: Hygroscopic DMSO can significantly impact the solubility of the product; it is

recommended to use newly opened DMSO.[1]

Stability and Storage
Proper storage is critical to maintain the integrity of aldoxorubicin hydrochloride in both solid

and dissolved forms.

Form
Storage
Temperature

Stability
Recommendati
ons

Source

Solid -20°C ≥ 4 years

Store in a sealed

container,

protected from

moisture.

[2]

In DMSO (Stock

Solution)
-80°C ~6 months

Avoid repeated

freeze-thaw

cycles.

[3][4]

In DMSO (Stock

Solution)
-20°C ~1 month

For short-term

storage only.
[3][4]

Crucial Note: Aldoxorubicin is unstable in solution. It is highly recommended to prepare

solutions freshly before use for optimal and reproducible results.[1][3]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Aldoxorubicin
Hydrochloride Stock Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution.

Materials:

Aldoxorubicin Hydrochloride (solid)

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated balance and appropriate personal protective equipment (PPE)

Procedure:

Pre-weighing: Allow the aldoxorubicin hydrochloride vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: In a suitable weighing vessel, carefully weigh out the desired amount of

aldoxorubicin hydrochloride (e.g., 5 mg). Handle the compound in a chemical fume hood

or a ventilated enclosure.

Dissolution:

Transfer the weighed solid to a sterile vial.

Calculate the required volume of DMSO. For a 10 mM stock solution from 5 mg of

aldoxorubicin HCl (FW: 787.2 g/mol ):

Volume (L) = Mass (g) / (Concentration (mol/L) * FW ( g/mol ))

Volume (L) = 0.005 g / (0.010 mol/L * 787.2 g/mol ) = 0.000635 L = 635 µL

Add the calculated volume of sterile DMSO to the vial.
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Solubilization: Cap the vial tightly and vortex thoroughly. If precipitation occurs or dissolution

is slow, gentle warming (to 37°C) and/or sonication can be used to aid solubilization.[1]

Ensure the solution is clear before proceeding.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -80°C for up to 6 months.
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Stock Solution Workflow

Start: Weigh
Aldoxorubicin HCl

Add calculated
volume of DMSO

Vortex / Sonicate
until fully dissolved

Aliquot into
single-use tubes

Store at -80°C

End: Ready for use
or storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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